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Compound of Interest

Compound Name:
2-(Cyclohexyloxy)ethylamine

hydrochloride

Cat. No.: B1419432 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 2-
(Cyclohexyloxy)ethylamine Hydrochloride

Introduction
2-(Cyclohexyloxy)ethylamine hydrochloride is a chemical compound utilized in specialized

research and development applications. As with any laboratory chemical, a thorough

understanding of its potential hazards, handling protocols, and emergency procedures is

paramount for ensuring the safety of researchers and maintaining the integrity of experimental

work. This guide provides a comprehensive overview of the critical safety information for 2-
(Cyclohexyloxy)ethylamine hydrochloride, synthesized from available data for the

compound and structurally related amine hydrochlorides. The information herein is intended to

empower researchers, scientists, and drug development professionals with the knowledge to

work with this substance safely and effectively.

Section 1: Chemical Identification and Properties
Correctly identifying a chemical and understanding its physical properties are the foundational

steps in safe laboratory practice. These details influence storage conditions, handling

techniques, and appropriate emergency responses.
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Property Data Source

Chemical Name
2-(Cyclohexyloxy)ethylamine

Hydrochloride
[1]

CAS Number 1193387-70-0 [1]

Molecular Formula C8H18ClNO N/A

Molecular Weight 179.69 g/mol N/A

Synonyms Not specified

Appearance

Likely a white to off-white solid

or crystalline powder, typical

for amine hydrochloride salts.

[2]

Odor
May have a faint amine

(ammonia-like) odor.[2][3]

Solubility
Expected to be soluble in

water.[2]

Note: Specific physical and chemical property data for 2-(Cyclohexyloxy)ethylamine
hydrochloride is not readily available. The information on appearance, odor, and solubility is

inferred from data on similar amine hydrochloride compounds.

Section 2: Hazard Identification and Toxicological
Profile
Based on the available safety data for structurally similar compounds, 2-
(Cyclohexyloxy)ethylamine hydrochloride is presumed to be a hazardous substance that

requires careful handling. The primary hazards are associated with its corrosive nature.

GHS Hazard Classification (Anticipated)

Skin Corrosion/Irritation: Category 1B/2. Causes severe skin burns and irritation.[4][5][6]

Serious Eye Damage/Irritation: Category 1/2A. Causes serious eye damage, with a risk of

permanent injury.[4][5][6]
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Acute Toxicity (Oral): Category 4. Harmful if swallowed.[2][6]

Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory

irritation.[6][7]

Toxicological Summary

The primary toxicological concern is the corrosive nature of this compound.[3][5] Direct contact

with the skin or eyes can lead to severe burns and potentially irreversible damage.[3][4][5]

Ingestion is likely to cause severe damage to the gastrointestinal tract, including swelling and

the danger of perforation.[4][5] Inhalation of dust or aerosols may cause irritation or corrosive

damage to the respiratory system.[3][5][7] While specific data on carcinogenicity, mutagenicity,

or reproductive toxicity for this compound is not available, these effects have not been

identified for similar chemicals.[4][8]

Routes of Exposure and Target Organs
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Caption: Primary routes of exposure and the corresponding target organs affected by 2-
(Cyclohexyloxy)ethylamine hydrochloride.
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Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure a safe laboratory environment.

Safe Handling Protocols

Work Area: Always handle this chemical within a certified chemical fume hood to control

airborne dust or vapors.[4] Ensure a safety shower and eyewash station are readily

accessible and have been recently tested.[9][10]

Avoidance of Contact: Do not allow the chemical to come into contact with eyes, skin, or

clothing.[5] Avoid breathing dust or mists.[4][5][9]

Dispensing: When weighing or transferring the material, use non-sparking tools and take

measures to prevent the buildup of electrostatic charge.[8][10]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][9] Do not eat,

drink, or smoke in areas where this chemical is handled or stored.[11] Contaminated work

clothing should not be allowed out of the workplace and must be washed before reuse.[5][9]

Storage Requirements

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[4][8][10]

Location: Store in a designated "Corrosives" area.[4] The storage area should be locked up

or otherwise secured.[4][10]

Incompatibilities: Store away from strong oxidizing agents and strong acids, as it may react

with them.[5][10]

Personal Protective Equipment (PPE)

The selection of PPE is critical. It is the last line of defense against exposure.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][9] Standard safety

glasses are not sufficient.

Hand Protection: Wear impervious gloves, such as nitrile or neoprene.[9] Gloves must be

inspected before use and disposed of properly after handling the material.[8]
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Skin and Body Protection: Wear a lab coat, and consider impervious protective clothing such

as an apron or full suit if there is a risk of significant splashing.[5][9] Protective boots may be

required depending on the scale of work.[9]

Respiratory Protection: If working outside of a fume hood or if dust/aerosol generation is

likely, use a NIOSH-approved respirator with an appropriate cartridge.[9]
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Caption: A standard workflow for safely handling corrosive chemical solids in a laboratory

setting.
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Section 4: First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in mitigating the effects of accidental exposure.

Medical attention should always be sought following any significant exposure.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

the eyelids open to ensure thorough rinsing.[4][12][13] Remove contact lenses if present and

easy to do.[4][9] Seek immediate medical attention.[4][9]

Skin Contact: Immediately remove all contaminated clothing.[4][9] Flush the affected skin

with large amounts of water for at least 15 minutes.[4][12][14] Seek immediate medical

attention.[4][9]

Inhalation: Move the person to fresh air at once.[9][14] If breathing has stopped or is difficult,

provide artificial respiration or oxygen.[4][14] Keep the person warm and at rest.[14] Seek

immediate medical attention.[4][9]

Ingestion: Do NOT induce vomiting.[4][9] Rinse the mouth thoroughly with water.[9] If the

person is conscious, give small sips of water.[13] Never give anything by mouth to an

unconscious person.[6][7] Seek immediate medical attention.[4][9]

Emergency Response Decision Tree
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Caption: A decision-making flowchart for initial response to a chemical exposure incident.
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Section 5: Fire-Fighting and Accidental Release
Measures
Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[8][15]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, such as carbon oxides and nitrogen oxides.[4][5][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[4][8]

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation.[4] Evacuate personnel from the area.[4]

Do not touch spilled material. Wear the appropriate PPE as described in Section 3.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[4][8]

Containment and Cleanup: For a solid spill, carefully sweep or shovel up the material without

creating dust and place it into a suitable, labeled container for disposal.[6] For a liquid

solution, soak up with an inert absorbent material (e.g., sand, vermiculite) and place in a

closed container for disposal.[4][8]

Section 6: Regulatory and Disposal Considerations
Disposal

Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.[4][11] Do not dispose of this chemical down the drain.[8] It should be handled by a

licensed professional waste disposal service.[6] Dispose of the container as unused product

unless it has been thoroughly cleaned.[6]

Regulatory Information
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This chemical is considered hazardous under OSHA criteria.[5] Users must be aware of and

comply with all applicable national and local regulations regarding the handling, storage, and

transportation of this substance.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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